Cas no 1695464-31-3 (1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane)

• Product Name: 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane
• CAS No: 1695464-31-3
• MF: C₉H₁₉IO₂
• MW: 286.150435686111
• CID: 6034055
• PubChem ID: 103490065
• Update Time: 2025-06-13

1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane
• 1-ethoxy-2-[(1-iodo-2-methylpropan-2-yl)oxy]propane
• EN300-1133129
• 1695464-31-3

• Inchi： 1S/C9H19IO2/c1-5-11-6-8(2)12-9(3,4)7-10/h8H,5-7H2,1-4H3
• InChI Key： RJRJBXHHJZHZJY-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OC(C)COCC

Computed Properties

• Exact Mass: 286.04298g/mol
• Monoisotopic Mass: 286.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane

Research Brief on 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane (CAS: 1695464-31-3): Recent Advances and Applications

The compound 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane (CAS: 1695464-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ether and iodo-functionalized structure, has shown promising potential in various applications, including drug synthesis, chemical probes, and as an intermediate in complex organic reactions. Recent studies have explored its reactivity, stability, and potential biological activities, making it a compound of interest for further investigation.

One of the key areas of research involving 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane is its role as a versatile building block in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel alkylating agents, which are critical in the development of anticancer drugs. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a valuable intermediate for the introduction of iodine-containing functional groups into more complex molecules.

In addition to its synthetic applications, recent research has also investigated the biological properties of 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane. A preprint article from Bioorganic & Medicinal Chemistry Letters reported preliminary findings on its potential as a modulator of enzyme activity. The study suggested that the compound's iodine moiety could interact with specific enzyme active sites, leading to inhibitory effects. While further validation is required, these findings open new avenues for the development of enzyme-targeted therapies.

Another notable advancement is the exploration of 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane in chemical biology. Researchers have utilized this compound as a photoaffinity labeling agent, leveraging its iodine group for cross-linking studies. A 2022 paper in ACS Chemical Biology detailed its use in identifying protein-ligand interactions, providing insights into drug-target binding mechanisms. This application underscores the compound's potential in elucidating complex biological pathways.

Despite these promising developments, challenges remain in the optimization of 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane for broader pharmaceutical use. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed. Ongoing research aims to modify the compound's structure to enhance its pharmacokinetic properties while retaining its reactivity and biological activity.

In conclusion, 1-ethoxy-2-(1-iodo-2-methylpropan-2-yl)oxypropane (CAS: 1695464-31-3) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from synthetic chemistry to biological studies, highlighting its versatility. Future research will likely focus on refining its properties and expanding its utility in therapeutic development. For researchers in the field, this compound offers a compelling case study in the intersection of chemistry and biology.